Cas no 2228989-63-5 (2-methyl-2-5-(trifluoromethyl)thiophen-2-yloxirane)

• Product Name: 2-methyl-2-5-(trifluoromethyl)thiophen-2-yloxirane
• CAS No: 2228989-63-5
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• CID: 6593235
• PubChem ID: 165980350
• Update Time: 2025-10-28

2-methyl-2-5-(trifluoromethyl)thiophen-2-yloxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-5-(trifluoromethyl)thiophen-2-yloxirane
• 2-methyl-2-[5-(trifluoromethyl)thiophen-2-yl]oxirane
• EN300-1972889
• 2228989-63-5

• Inchi： 1S/C8H7F3OS/c1-7(4-12-7)5-2-3-6(13-5)8(9,10)11/h2-3H,4H2,1H3
• InChI Key： VLDIRNKGHHJFSW-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(C)CO1

Computed Properties

• Exact Mass: 208.01697050g/mol
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-methyl-2-5-(trifluoromethyl)thiophen-2-yloxirane

Introduction to 2-Methyl-2-(5-Trifluoromethylthiophen-2-Yl)Oxirane (CAS No. 110417-63-5)

Chemical Overview

2-Methyl-2-(5-trifluoromethylthiophen-2-yl)oxirane, also known by its CAS registry number 110417-63-5, is a specialized organic compound with a unique structure that combines an oxirane (epoxide) ring with a substituted thiophene moiety. The molecule features a trifluoromethyl group attached to the thiophene ring, which imparts distinct electronic and steric properties. This compound has garnered attention in recent years due to its potential applications in advanced materials, pharmaceuticals, and specialty chemicals.

Structural Features and Properties

The structure of 110417-63-5 consists of a three-membered epoxide ring fused with a methyl group and a thiophene ring substituted at the 5-position with a trifluoromethyl group. The epoxide group is highly reactive, making it a valuable intermediate in organic synthesis. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of heterocyclic compounds for applications in optoelectronics and drug design.

Synthesis and Characterization

The synthesis of 110417-63-5 typically involves multi-step organic reactions, including epoxidation of suitable precursors and subsequent substitution reactions to introduce the trifluoromethylthiophene moiety. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. Recent advancements in green chemistry have also led to more sustainable synthesis routes, reducing the environmental footprint of its production.

Applications in Research and Industry

Due to its unique combination of functional groups, 110417-63-5 has found applications in various fields. In materials science, it serves as a precursor for synthesizing advanced polymers and materials with tailored properties. In pharmaceutical research, its reactivity makes it a valuable intermediate in drug discovery programs targeting complex biological pathways. Additionally, recent studies have explored its potential as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles.

Safety and Handling Considerations

As with any chemical compound, proper handling and safety precautions are essential when working with 110417-63-5. The epoxide group is known to be reactive, necessitating careful storage conditions to prevent unintended reactions. Personal protective equipment (PPE) such as gloves, lab coats, and eye protection should be used during handling. Recent research has also emphasized the importance of understanding the environmental impact of such compounds, leading to improved waste management practices in industrial settings.

Conclusion

In conclusion, 2-methyl-2-(5-trifluoromethylthiophen-2-yl)oxirane (CAS No. 110417-63-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound will likely play an increasingly important role in both academic and industrial settings.